6-(2-Methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2-methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C15H19N5O4/c1-9-7-19-11-12(16-14(19)18(9)5-6-24-4)17(3)15(23)20(13(11)22)8-10(2)21/h7H,5-6,8H2,1-4H3
• InChI Key: RPOBIIDCHHQHAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCOC)N(C(=O)N(C3=O)CC(=O)C)C
• Molecular Formula: C15H19N5O4
• Molecular Weight: 333.34 g/mol

Description

6-(2-Methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a purine derivative that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as MRS2179 and is a potent antagonist of the P2Y1 and P2Y12 receptors.

Scientific Research Applications

Synthesis and Properties

The compound 6-(2-Methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione and its analogs have been a subject of interest in synthetic organic chemistry due to their structural complexity and potential biological activities. One study focuses on the synthesis and properties of mesoionic purinone analogs. These compounds, which are analogs of purine-2,8-dione, are predominantly found in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions to produce specific acetamides. Moreover, they engage in 1,3-dipolar cycloaddition reactions, demonstrating their potential in synthesizing novel chemical structures (Coburn & Taylor, 1982).

Biological Activity and Pharmacology

Several research studies have focused on the biological activity and pharmacological potential of 6-(2-Methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione derivatives. For instance, derivatives of 7,8-polymethylenehypoxanthines, which are precursors to various purine derivatives, have been studied for their antiviral and antihypertensive activities. These studies indicate the significance of these compounds in developing therapeutic agents (Nilov et al., 1995). Moreover, some derivatives have shown potent ligand activity at 5-HT(1A) receptors and exhibit anxiolytic-like and antidepressant activities, underlining their potential in treating psychological disorders (Zagórska et al., 2009).

Antimycobacterial Activity

Research on imidazole derivatives with structural similarities to 6-(2-Methoxyethyl)-4,7-dimethyl-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione has demonstrated potential antimycobacterial activity. These compounds have been designed to mimic parts of the structure of highly potent antimycobacterial purines, showcasing their relevance in addressing infectious diseases (Miranda & Gundersen, 2009).